Cas no 651340-08-8 (Benzene, 5-(bromomethyl)-1,2-dimethoxy-3-(phenylmethoxy)-)

• Product Name: Benzene, 5-(bromomethyl)-1,2-dimethoxy-3-(phenylmethoxy)-
• CAS No: 651340-08-8
• MF: C₁₆H₁₇BrO₃
• MW: 337.208384275436
• CID: 405173
• PubChem ID: 11131525
• Update Time: 2025-04-19

Benzene, 5-(bromomethyl)-1,2-dimethoxy-3-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 5-(bromomethyl)-1,2-dimethoxy-3-(phenylmethoxy)-
• 5-(bromomethyl)-1,2-dimethoxy-3-phenylmethoxybenzene
• 651340-08-8
• DTXSID40456380

• Inchi： 1S/C16H17BrO3/c1-18-14-8-13(10-17)9-15(16(14)19-2)20-11-12-6-4-3-5-7-12/h3-9H,10-11H2,1-2H3
• InChI Key： NXTAKIBPZROMHS-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(=C(C=1)OCC1C=CC=CC=1)OC)OC

Computed Properties

• Exact Mass: 336.03611
• Monoisotopic Mass: 336.03611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69